Cas no 1073897-80-9 (1,3,5-Tricaffeoylquinic acid)

• Product Name: 1,3,5-Tricaffeoylquinic acid
• CAS No: 1073897-80-9
• MF: C₃₄H₃₀O₁₅
• MW: 678.593011379242
• CID: 1123932
• PubChem ID: 59054533
• Update Time: 2025-04-20

1,3,5-Tricaffeoylquinic acid Chemical and Physical Properties

Names and Identifiers

• 1,3,5-tricaffeoylquinic acid
• 1,3,5-tri-O-caffeoylquinic acid; 1,3,5-tri-O-caffeylquinic acid
• (1alpha,3R,4alpha,5R)-1,3,5-Tris[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-4-hydroxycCyclohexanecarboxylic acid
• 1,3,5-tricaffeoylquinic-acid
• (3R,5R)-1,3,5-Tris[3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]-4-hydroxycyclohexane-1-carboxylic acid
• CID 131636627
• (-)-1,3,5-tri-O-caffeoylquinic acid
• Cyclohexanecarboxylic acid, 1,3,5-tris[[3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-4-hydroxy-, (1α,3R,4α,5R)-
• BCP14174
• 1073897-80-9
• AKOS037514958
• 1,3,5-tris[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-4-hydroxycyclohexane-1-carboxylic acid
• HY-N6926
• (3R,5R)-1,3,5-tris[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-4-hydroxycyclohexane-1-carboxylic acid
• DA-49014
• NCGC00169014-01
• ACon1_000506
• AKOS040732222
• MEGxp0_000867
• CS-0027713
• PD125006
• 1,3,5-Tricaffeoylquinic acid

• Inchi： 1S/C34H30O15/c35-21-7-1-18(13-24(21)38)4-10-29(41)47-27-16-34(33(45)46,49-31(43)12-6-20-3-9-23(37)26(40)15-20)17-28(32(27)44)48-30(42)11-5-19-2-8-22(36)25(39)14-19/h1-15,27-28,32,35-40,44H,16-17H2,(H,45,46)/b10-4+,11-5+,12-6+/t27-,28-,32?,34?/m1/s1
• InChI Key： MSKVJEAKVWAQTA-JFPZSYFPSA-N
• SMILES： C1(OC(=O)/C=C/C2=CC=C(O)C(O)=C2)(C(O)=O)C[C@@H](OC(=O)/C=C/C2=CC=C(O)C(O)=C2)C(O)[C@H](OC(=O)/C=C/C2=CC=C(O)C(O)=C2)C1

Computed Properties

• Exact Mass: 678.15800
• Monoisotopic Mass: 678.15847025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 49
• Rotatable Bond Count: 13
• Complexity: 1200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 258
• XLogP3: 3.5

Experimental Properties

• Density: 1.64±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 960.4±65.0 °C(Predicted)
• Solubility: Almost insoluble (0.027 g/l) (25 º C),
• PSA: 257.81000
• LogP: 2.70510
• pka: 2.14±0.50(Predicted)

1,3,5-Tricaffeoylquinic acid Security Information

• Storage Condition：Store at -20°C

Related Categories

• CQAs